purpactin C
purpactin C
Brand Name:
Vulcanchem
CAS No.:
133806-61-8
VCID:
VC0139244
InChI:
InChI=1S/C23H24O7/c1-12(2)8-18(29-14(4)25)16-6-7-17-20(21(16)28-5)22(27)23(30-17)15(11-24)9-13(3)10-19(23)26/h6-7,9-12,18H,8H2,1-5H3
SMILES:
CC1=CC(=O)C2(C(=C1)C=O)C(=O)C3=C(O2)C=CC(=C3OC)C(CC(C)C)OC(=O)C
Molecular Formula:
C23H24O7
Molecular Weight:
412.4 g/mol
purpactin C
CAS No.: 133806-61-8
Main Products
VCID: VC0139244
Molecular Formula: C23H24O7
Molecular Weight: 412.4 g/mol
CAS No. | 133806-61-8 |
---|---|
Product Name | purpactin C |
Molecular Formula | C23H24O7 |
Molecular Weight | 412.4 g/mol |
IUPAC Name | [1-(1'-formyl-4-methoxy-3'-methyl-3,5'-dioxospiro[1-benzofuran-2,6'-cyclohexa-1,3-diene]-5-yl)-3-methylbutyl] acetate |
Standard InChI | InChI=1S/C23H24O7/c1-12(2)8-18(29-14(4)25)16-6-7-17-20(21(16)28-5)22(27)23(30-17)15(11-24)9-13(3)10-19(23)26/h6-7,9-12,18H,8H2,1-5H3 |
Standard InChIKey | JFVAWGUDTZFPLP-UHFFFAOYSA-N |
SMILES | CC1=CC(=O)C2(C(=C1)C=O)C(=O)C3=C(O2)C=CC(=C3OC)C(CC(C)C)OC(=O)C |
Canonical SMILES | CC1=CC(=O)C2(C(=C1)C=O)C(=O)C3=C(O2)C=CC(=C3OC)C(CC(C)C)OC(=O)C |
Synonyms | 5-1''-acetoxy-6'-formyl-4-methoxy-4'-methyl-3''-methylbutyl-spiro(benzofuran-2,1'-cyclohexa-3',5'-diene)-2',3(2H)-dione purpactin C |
PubChem Compound | 131674 |
Last Modified | Nov 11 2021 |
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